Melting Point and Solid-State Stability: 2-Methyl Derivative Exhibits ~53 °C Higher Decomposition Resistance than Unsubstituted Parent
In a direct head-to-head comparison within a single patent disclosure, 2-methylthiopyrano[3,2-b]indol-4(5H)-one (Example 5) exhibited a melting point of 295–296 °C, which is 53 °C higher than the unsubstituted parent thiopyrano[3,2-b]indol-4(5H)-one (Example 4, mp 242–243 °C) and 182 °C higher than the N-methyl isomer 5-methylthiopyrano[3,2-b]indol-4(5H)-one (Example 7, mp 113–114 °C) [1]. The 2-phenyl analog (Example 6) melted at 271–272 °C, still ~24 °C lower than the target compound. All four compounds were recrystallized from ethanol or ethanol-containing solvent systems under comparable conditions [1].
| Evidence Dimension | Melting point (uncorrected, capillary method) |
|---|---|
| Target Compound Data | 295–296 °C (recrystallized from ethanol) |
| Comparator Or Baseline | Thiopyrano[3,2-b]indol-4(5H)-one (parent): 242–243 °C; 2-Phenyl analog: 271–272 °C; 5-Methyl isomer (N-methyl): 113–114 °C |
| Quantified Difference | +53 °C vs. parent; +24 °C vs. 2-phenyl; +182 °C vs. N-methyl isomer |
| Conditions | Products recrystallized from ethanol or methylene chloride-hexane; melting points determined by Totoli apparatus (uncorrected) as per patent Examples 4–7, U.S. Patent 4,092,328. |
Why This Matters
A markedly higher melting point indicates stronger intermolecular interactions in the solid state, which correlates with enhanced room-temperature storage stability, reduced hygroscopicity risk, and greater batch-to-batch consistency in solid-form handling — a critical differentiator when selecting a procurement-grade intermediate for multi-step synthesis.
- [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Examples 4, 5, 6, 7. View Source
